Cas no 1261966-34-0 (95%)
95% structure
Product Name:95%
CAS No:1261966-34-0
MF:C15H17N3O4
MW:303.313183546066
MDL:MFCD18316683
CID:5216838
Update Time:2023-08-26
95% Chemical and Physical Properties
Names and Identifiers
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- 5-(3-BOC-Aminophenyl)-(2,4)-dihydroxypyrimidine
- 95%
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- MDL: MFCD18316683
- Inchi: 1S/C15H17N3O4/c1-15(2,3)22-14(21)17-10-6-4-5-9(7-10)11-8-16-13(20)18-12(11)19/h4-8H,1-3H3,(H,17,21)(H2,16,18,19,20)
- InChI Key: LKDHCKNKWMPHRH-UHFFFAOYSA-N
- SMILES: O(C(NC1C=CC=C(C=1)C1=CNC(NC1=O)=O)=O)C(C)(C)C
Computed Properties
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 22
- Rotatable Bond Count: 4
- Complexity: 507
- XLogP3: 1.2
- Topological Polar Surface Area: 96.5
95% Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| abcr | AB323003-5 g |
5-(3-BOC-Aminophenyl)-(2,4)-dihydroxypyrimidine, 95%; . |
1261966-34-0 | 95% | 5 g |
€1,159.00 | 2023-07-19 | |
| abcr | AB323003-5g |
5-(3-BOC-Aminophenyl)-(2,4)-dihydroxypyrimidine, 95%; . |
1261966-34-0 | 95% | 5g |
€1159.00 | 2025-04-21 |
95% Related Literature
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Denis V. Korchagin,Elena A. Yureva,Alexander V. Akimov,Eugenii Ya. Misochko,Gennady V. Shilov,Artem D. Talantsev,Roman B. Morgunov,Alexander A. Shakin,Sergey M. Aldoshin,Boris S. Tsukerblat Dalton Trans., 2017,46, 7540-7548
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Fereshteh Bayat Environ. Sci.: Nano, 2021,8, 367-389
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Xiaoming Liu,Zachary D. Hood,Wangda Li,Donovan N. Leonard,Arumugam Manthiram,Miaofang Chi J. Mater. Chem. A, 2021,9, 2111-2119
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